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This in-depth technical guide provides a comprehensive overview of the principles and

methodologies for delineating palustrine wetlands and determining their jurisdictional status

under the U.S. Clean Water Act. Understanding these processes is critical for environmental

compliance, land use planning, and ecological research. This document synthesizes the three-

parameter approach to wetland identification, details the current regulatory landscape, and

presents the logical framework for making defensible delineation and jurisdictional decisions.

Introduction to Palustrine Wetlands and Delineation
Palustrine wetlands, which include marshes, bogs, swamps, and fens, are vital ecosystems

that provide essential services such as water filtration, flood control, and habitat for a diverse

array of species. Wetland delineation is the scientific process of identifying the precise

boundaries of these areas based on the presence of three key environmental indicators:

hydrophytic vegetation, hydric soils, and wetland hydrology.[1] Accurate delineation is the

foundational step for any activity that may impact these sensitive environments and is a legal

requirement for determining jurisdiction under the Clean Water Act (CWA).[2]

The U.S. Army Corps of Engineers (USACE) and the Environmental Protection Agency (EPA)

are the primary federal agencies responsible for regulating activities in "waters of the United
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States," which can include wetlands.[3] Therefore, a thorough and scientifically sound wetland

delineation is paramount for regulatory compliance.

The Three-Parameter Approach to Wetland
Delineation
The USACE employs a three-parameter approach that requires positive evidence of

hydrophytic vegetation, hydric soils, and wetland hydrology to classify an area as a wetland.[1]

[4] All three parameters must be present under normal circumstances for an area to be

considered a wetland.

Hydrophytic Vegetation
Hydrophytic vegetation consists of plant species that are adapted to thrive in the anaerobic soil

conditions associated with prolonged saturation or flooding.[5] The determination of hydrophytic

vegetation involves assessing the plant community and the indicator status of the dominant

species.

2.1.1 Experimental Protocol: Vegetation Analysis

Stratification of Vegetation: Divide the plant community into five strata: tree, sapling/shrub,

woody vine, and ground cover (herbaceous).[6]

Dominance Test: Identify the dominant plant species in each stratum. A plant community is

considered hydrophytic if more than 50% of the dominant species are classified as Obligate

(OBL), Facultative Wetland (FACW), or Facultative (FAC).[7]

Prevalence Index (PI): For more complex cases, calculate the Prevalence Index, a weighted-

average of the indicator status of all plant species in a plot. A PI of ≤ 3.0 is indicative of

hydrophytic vegetation.[8][9]

Table 1: Plant Indicator Status Categories
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Indicator Category Code
Probability of Occurrence
in Wetlands

Obligate Wetland OBL >99%

Facultative Wetland FACW 67% - 99%

Facultative FAC 34% - 66%

Facultative Upland FACU 1% - 33%

Obligate Upland UPL <1%

Source: U.S. Fish and Wildlife Service[5]

Hydric Soils
Hydric soils are formed under conditions of saturation, flooding, or ponding long enough during

the growing season to develop anaerobic conditions in the upper part.[10] These conditions

lead to distinct soil characteristics that can be observed in the field.

2.2.1 Experimental Protocol: Soil Profile Analysis

Soil Pit Excavation: Dig a soil pit to a depth of at least 20 inches to observe the soil profile.

Color Assessment: Use a Munsell Soil Color Chart to determine the matrix and mottle colors.

Gleyed (grayish, bluish, or greenish) matrices are a strong indicator of hydric soils.[1]

Indicator Identification: Look for specific field indicators of hydric soils as defined by the

Natural Resources Conservation Service (NRCS). These indicators are categorized based

on soil texture (e.g., sandy, loamy/clayey).[11][12]

Table 2: Common Field Indicators of Hydric Soils
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Indicator ID Indicator Name Description

A1 Histosol
A thick layer of organic soil

material.

A2 Histic Epipedon
A thick organic surface layer

over mineral soil.

S4 Sandy Gleyed Matrix
A gleyed matrix in a sandy soil

layer near the surface.[13]

S5 Sandy Redox

A sandy layer with redox

concentrations and a low

chroma matrix.[13]

F2 Loamy Gleyed Matrix
A gleyed matrix in a loamy or

clayey soil layer.

F3 Depleted Matrix
A loamy or clayey layer with

redox depletions.

F6 Redox Dark Surface
A dark-colored surface layer

with redox concentrations.

Source: Natural Resources Conservation Service[11]

Wetland Hydrology
Wetland hydrology refers to the presence of water at or near the surface for a sufficient

duration during the growing season to influence the development of hydrophytic vegetation and

hydric soils.[14] Evidence of wetland hydrology can be direct (primary indicators) or indirect

(secondary indicators).

2.3.1 Experimental Protocol: Hydrological Assessment

Field Observations: During a site visit, look for primary indicators such as surface water, a

high water table observed in a soil pit, or soil saturation.[15]

Secondary Indicator Identification: Observe secondary indicators that provide evidence of

past inundation or saturation, such as water marks on trees, drift lines, and oxidized
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rhizospheres along living roots.[14][15]

Hydrologic Monitoring: For difficult sites, long-term monitoring of water levels in wells or

piezometers can provide direct measurement of the depth and duration of saturation.[16]

Table 3: Wetland Hydrology Indicators

Indicator Type Indicator Description

Primary Surface Water
Direct observation of standing

water.

High Water Table
Water table observed within 12

inches of the soil surface.[15]

Saturation

Water glistening on the

surfaces of soil samples taken

from within 12 inches of the

surface.[15]

Algal Mat or Crust
A mat or crust of algae on the

soil surface.[17]

Secondary Water Marks

Stains on bark or other fixed

objects indicating a past high

water level.

Drift Deposits
Debris deposited by water

movement.

Oxidized Rhizospheres

Iron oxide concretions on the

surfaces of roots and

rhizomes.[10]

Geomorphic Position

Location in a depression, on a

floodplain, or at the toe of a

slope.[15]

Source: U.S. Army Corps of Engineers[17]
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Jurisdictional Determination
Once a wetland has been delineated, the next step is to determine if it is subject to federal

jurisdiction under the Clean Water Act.[18] This determination hinges on whether the wetland

qualifies as a "water of the United States" (WOTUS).

The Evolving Definition of WOTUS
The definition of WOTUS has been the subject of significant legal and regulatory debate. The

Supreme Court case Sackett v. EPA (2023) significantly narrowed the scope of federal

jurisdiction over wetlands.[19][20] The current interpretation limits CWA jurisdiction to wetlands

that have a "continuous surface connection" to bodies of water that are themselves "waters of

the United States" in the traditional sense, such as relatively permanent, standing, or

continuously flowing bodies of water like streams, oceans, rivers, and lakes.[19][20][21] The

"significant nexus" test, which previously allowed for jurisdiction over more isolated wetlands,

has been rejected for establishing jurisdiction over wetlands.[21][22]

3.1.1 Key Tenets of the Current Jurisdictional Standard

Adjacency: To be jurisdictional, a wetland must be "adjacent" to a traditional navigable water,

meaning it must have a continuous surface connection.[21]

Continuous Surface Connection: The wetland must be "indistinguishable" from the adjacent

water body, without separation by features like berms, dikes, or uplands.[21] Intermittent

flows through channels, ditches, or swales are no longer sufficient to establish adjacency.[21]

Relatively Permanent Waters: The adjacent water body must be a relatively permanent,

standing, or continuously flowing body of water.[19]

The Jurisdictional Determination Process
The process of obtaining a jurisdictional determination (JD) from the USACE involves a formal

request and submission of detailed information about the delineated aquatic resources on a

property.[23]

3.2.1 Experimental Protocol: Jurisdictional Determination Request
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Delineation Report: Prepare a comprehensive wetland delineation report that includes maps,

data sheets, and a description of the site's vegetation, soils, and hydrology.[24]

Request Form: Complete and submit the appropriate JD request form to the local USACE

district.[23]

Supporting Documentation: Provide supporting data such as aerial photographs, soil

surveys, and topographic maps.

Connectivity Analysis: For an Approved Jurisdictional Determination (AJD), provide data to

demonstrate the presence or absence of a continuous surface connection to a traditional

navigable water.

Visualizing the Delineation and Jurisdictional
Workflows
The following diagrams illustrate the logical pathways for conducting a wetland delineation and

making a jurisdictional determination.
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Available at: [https://www.benchchem.com/product/b1229143#palustrine-wetland-
delineation-and-jurisdictional-determination]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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